Cas no 2140966-12-5 (3-amino-4-cyclobutyl-3-methylbutanamide)

• Product Name: 3-amino-4-cyclobutyl-3-methylbutanamide
• CAS No: 2140966-12-5
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 6567801
• PubChem ID: 165519668
• Update Time: 2025-05-20

3-amino-4-cyclobutyl-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-cyclobutyl-3-methylbutanamide
• EN300-1287661
• 2140966-12-5

• Inchi： 1S/C9H18N2O/c1-9(11,6-8(10)12)5-7-3-2-4-7/h7H,2-6,11H2,1H3,(H2,10,12)
• InChI Key： SFHLVDHZEPBVQE-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(CC1CCC1)N)N

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.1Ų

Additional information on 3-amino-4-cyclobutyl-3-methylbutanamide

Introduction to 3-amino-4-cyclobutyl-3-methylbutanamide (CAS No. 2140966-12-5)

3-amino-4-cyclobutyl-3-methylbutanamide, identified by the Chemical Abstracts Service Number (CAS No.) 2140966-12-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif comprising an amide functional group and a cyclobutyl substituent, presents intriguing possibilities for further chemical synthesis and biological evaluation.

The molecular structure of 3-amino-4-cyclobutyl-3-methylbutanamide consists of a four-carbon amide backbone with a cyclobutyl ring attached at the fourth carbon and a methyl group at the third carbon. This configuration introduces steric hindrance and electronic effects that can modulate its interactions with biological targets. The presence of both amino and amide groups makes it a versatile intermediate for the synthesis of more complex molecules, including potential drug candidates.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with cycloalkyl substituents due to their ability to enhance binding affinity and metabolic stability. The cyclobutyl moiety in 3-amino-4-cyclobutyl-3-methylbutanamide is particularly noteworthy, as it can contribute to favorable pharmacokinetic profiles by reducing lipophilicity while maintaining sufficient solubility. Such structural features are often sought after in the design of novel therapeutic agents.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular scaffolds to achieve desired biological activity. The amide group in 3-amino-4-cyclobutyl-3-methylbutanamide serves as a key pharmacophore, capable of engaging with various biological targets through hydrogen bonding and other non-covalent interactions. This makes it a valuable building block for designing molecules with targeted therapeutic effects.

One of the most promising applications of 3-amino-4-cyclobutyl-3-methylbutanamide lies in its potential use as a precursor for the development of novel antibiotics or anti-inflammatory agents. The structural complexity of this compound allows for modifications that could lead to enhanced efficacy against resistant bacterial strains or reduced immunogenicity in inflammatory conditions. Researchers have been experimenting with derivatives of this compound to explore their antimicrobial and anti-inflammatory properties, with some preliminary findings suggesting promising results.

The synthesis of 3-amino-4-cyclobutyl-3-methylbutanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired cyclobutyl framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of robust methodologies in producing complex molecules like this one.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding potential of 3-amino-4-cyclobutyl-3-methylbutanamide to various biological targets. These studies have provided insights into how structural modifications can fine-tune its interactions with proteins and enzymes relevant to human health. By leveraging computational tools, researchers can accelerate the discovery process and identify lead compounds more efficiently.

The pharmaceutical industry has long recognized the value of high-quality intermediates like 3-amino-4-cyclobutyl-3-methylbutanamide in drug development pipelines. Their role as key precursors in multi-step syntheses ensures that final drug candidates meet stringent purity and potency requirements. As demand for innovative therapeutics grows, compounds with well-documented synthetic pathways and favorable physicochemical properties become increasingly valuable.

In conclusion, 3-amino-4-cyclobutyl-3-methylbutanamide (CAS No. 2140966-12-5) represents a significant advancement in pharmaceutical chemistry, offering unique structural features that make it an attractive candidate for further research and development. Its potential applications in antibiotic discovery, anti-inflammatory therapy, and other therapeutic areas underscore its importance as a chemical entity worthy of continued investigation.